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Executive Summary

Lyso-dihydrosphingomyelin (lyso-DHSM) is a deacylated derivative of dihydrosphingomyelin
(DHSM), a saturated sphingolipid found in cellular membranes. While the biological functions of
its unsaturated counterpart, lysosphingomyelin (lyso-SM), have been more extensively studied,
the specific roles of lyso-DHSM are less characterized and are often inferred from the activities
of related sphingolipids. This technical guide provides a comprehensive overview of the known
and potential biological functions of lyso-DHSM in cells, with a focus on its metabolism, its
impact on membrane biology, and its putative signaling roles. This document synthesizes
current knowledge, presents quantitative data in a structured format, details relevant
experimental protocols, and provides visual representations of key pathways to facilitate a
deeper understanding for researchers and professionals in drug development.

Introduction to Lyso-dihydrosphingomyelin

Lyso-dihydrosphingomyelin is a member of the lysosphingolipid family, characterized by a
sphingoid base backbone, a phosphate group, and a choline head group, but lacking the N-
acyl chain present in its parent molecule, dihydrosphingomyelin. DHSM, a minor component of
mammalian cell membranes, is particularly enriched in certain tissues like the brain and the
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lens.[1] The presence of a saturated sphingoid backbone in DHSM and, consequently, in lyso-
DHSM, influences its biophysical properties and interactions within the cell membrane.[1]

Metabolism of Lyso-dihydrosphingomyelin
The cellular concentration of lyso-DHSM is tightly regulated by the coordinated action of
synthetic and catabolic enzymes.

2.1. Synthesis:

Lyso-DHSM is primarily generated through the deacylation of dihydrosphingomyelin. This
reaction is catalyzed by a sphingomyelin deacylase. While the specific enzyme responsible for
DHSM deacylation is not fully characterized, it is plausible that enzymes with broader specificity
for sphingomyelin deacylation are involved.

2.2. Catabolism:

The catabolism of lyso-DHSM likely follows pathways similar to other lysosphingolipids,
involving enzymatic degradation to simpler components that can be recycled or excreted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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